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Compound of Interest

Compound Name: (S)-GSK1379725A

Cat. No.: B15601694 Get Quote

Researchers and drug development professionals handling (S)-GSK1379725A must adhere to

stringent safety and disposal protocols to ensure a secure laboratory environment. Although

some safety data sheets for similar compounds suggest they may not be classified as

hazardous, it is imperative to treat all chemical substances with a high degree of caution. The

following guidelines provide a comprehensive operational and disposal plan.

Immediate Safety and Handling Precautions
When working with (S)-GSK1379725A, appropriate personal protective equipment (PPE) is

mandatory. This includes, but is not limited to, safety goggles with side shields, chemical-

resistant gloves, and a laboratory coat.[1][2] Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to avoid the inhalation of any dust or aerosols.[2]

In case of accidental contact, immediate action is crucial:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do so. Seek medical attention.[2]

Skin Contact: Remove all contaminated clothing and rinse the affected skin area with plenty

of soap and water. If irritation persists, consult a physician.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Spill Management
In the event of a spill, evacuate unnecessary personnel from the area. Wearing appropriate

PPE, contain the spill using an inert absorbent material.[2] All sources of ignition should be

removed.[2] The collected waste must be placed in a sealed, properly labeled container for

disposal.[2] Ensure the spill area is thoroughly cleaned and decontaminated.

Storage Information
(S)-GSK1379725A should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials.[2] Recommended storage temperatures are

-20°C for up to one year or -80°C for up to two years for stock solutions.[3]

Quantitative Data Summary
Property Value Source

Storage Temperature -20°C (1 year), -80°C (2 years) [3]

Chemical Properties

Kd for BPTF 2.8 µM [3]

Cell Viability Assay EC50 500 nM in five cellular assays [3]

Step-by-Step Disposal Protocol
As no specific disposal instructions for (S)-GSK1379725A are available, a conservative

approach aligned with general hazardous waste disposal guidelines is required.[4][5][6]

Waste Identification and Segregation:

Treat all (S)-GSK1379725A waste, including empty containers and contaminated

materials, as hazardous chemical waste.[6]
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Segregate this waste from other laboratory waste streams to prevent accidental mixing

with incompatible substances.[5]

Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting (S)-
GSK1379725A waste.[5][6]

The container must be kept closed at all times except when adding waste.[5]

Do not overfill the container; it should be at a maximum of 3/4 full.[7]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "

(S)-GSK1379725A".[5][6]

Include the date when waste was first added to the container.[5]

Disposal Request and Collection:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) or equivalent department.[5][6]

Follow your institution's specific procedures for requesting a hazardous waste pickup.[5][6]

Do not dispose of (S)-GSK1379725A down the drain or in regular trash.[4][5]

Decontamination of Empty Containers:

Empty containers that held (S)-GSK1379725A should be triple-rinsed with an appropriate

solvent.[7]

The rinsate must be collected and disposed of as hazardous waste.[7]

After triple-rinsing, deface the original label and dispose of the container according to your

institution's guidelines for decontaminated labware.[5]
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Caption: Logical workflow for the safe disposal of (S)-GSK1379725A waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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